Cas no 2243513-18-8 (5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid)

5-Bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid is a fluorophore-protected benzoic acid derivative commonly employed in peptide synthesis and organic chemistry applications. The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies. Its structural features make it a versatile intermediate for constructing complex molecules with precise regiocontrol. The carboxylic acid moiety allows for convenient conjugation or further derivatization.
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid structure
2243513-18-8 structure
Product Name:5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
CAS No:2243513-18-8
MF:C23H18BrNO4
MW:452.297325611115
CID:6376750
PubChem ID:165719989
Update Time:2025-10-12

5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6492535
    • 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
    • 2243513-18-8
    • Inchi: 1S/C23H18BrNO4/c1-13-19(22(26)27)10-14(24)11-21(13)25-23(28)29-12-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,20H,12H2,1H3,(H,25,28)(H,26,27)
    • InChI Key: PZXVGZUCEBYXEP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C(C)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 451.04192g/mol
  • Monoisotopic Mass: 451.04192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 75.6Ų

5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6492535-0.05g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
0.05g
$614.0 2025-03-15
Enamine
EN300-6492535-0.1g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
0.1g
$802.0 2025-03-15
Enamine
EN300-6492535-0.25g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
0.25g
$1144.0 2025-03-15
Enamine
EN300-6492535-0.5g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
0.5g
$1803.0 2025-03-15
Enamine
EN300-6492535-1.0g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
1.0g
$2311.0 2025-03-15
Enamine
EN300-6492535-2.5g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
2.5g
$4530.0 2025-03-15
Enamine
EN300-6492535-5.0g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
5.0g
$6702.0 2025-03-15
Enamine
EN300-6492535-10.0g
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
2243513-18-8 95.0%
10.0g
$9939.0 2025-03-15
1PlusChem
1P028PUX-50mg
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoicacid
2243513-18-8 95%
50mg
$821.00 2024-05-25
1PlusChem
1P028PUX-100mg
5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoicacid
2243513-18-8 95%
100mg
$1054.00 2024-05-25

Additional information on 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid

Introduction to 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic Acid (CAS No. 2243513-18-8)

5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid, identified by its CAS number 2243513-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and potential therapeutic applications.

The molecular structure of this compound features a benzoic acid backbone, which is a common motif in many pharmacologically active molecules. The presence of a bromine atom at the 5-position and an amino group at the 3-position, both of which are further functionalized, contributes to its unique chemical properties and reactivity. Specifically, the amino group is connected to a carbobenzyloxy (Cbz) group, which is derived from 9H-fluoren-9-ylmethanol. This fluorenyl moiety is known for its stability and solubility characteristics, which can be advantageous in pharmaceutical formulations.

The synthesis of such complex molecules requires meticulous planning and execution. The introduction of the bromine atom at the 5-position of the benzoic acid ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for introducing various functional groups at specific positions on the aromatic ring. The carbobenzyloxy group not only protects the amino group during synthetic steps but also increases the hydrophobicity of the molecule, which can influence its bioavailability and pharmacokinetic properties.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways. The combination of a bromine substituent and a fluorenylmethoxy carbamate group in 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid suggests potential applications in areas such as cancer therapy, inflammation modulation, and central nervous system disorders. The benzoic acid moiety itself is well-documented for its role in various pharmacological contexts, including antimicrobial and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for further derivatization, enabling chemists to explore different structural modifications and optimize biological activity. For instance, the amino group can be coupled with other pharmacophores to enhance binding affinity to target proteins or enzymes. Similarly, the bromine atom can be replaced with other functional groups to alter the compound's properties and behavior in biological systems.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their improved metabolic stability and enhanced binding interactions with biological targets. The fluorenylmethoxy carbamate group in this compound not only provides stability but also introduces a bulky hydrophobic region that can improve receptor binding. This dual functionality makes it an attractive scaffold for designing molecules with tailored pharmacological profiles.

The methyl substituent at the 2-position of the benzoic acid ring adds another layer of complexity to this molecule. Methyl groups are known to influence electronic properties and steric hindrance around the aromatic ring, which can affect both chemical reactivity and biological activity. In some cases, methyl groups enhance solubility or improve cell membrane permeability, making them valuable in drug design.

From a synthetic perspective, 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid presents several challenges due to its complexity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions, protecting group strategies, and automated synthesis platforms have all contributed to streamlined production processes.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise as a tool compound for researchers studying enzyme mechanisms and protein interactions. By serving as a substrate or inhibitor analog, it can provide insights into biological pathways that may lead to new therapeutic targets.

In conclusion, 5-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid (CAS No. 2243513-18-8) is a versatile and intriguing molecule with significant potential in pharmaceutical research and drug development. Its unique structural features make it suitable for further exploration as a lead compound or building block for novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing medical science.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.